3-Chloro-2-(chloromethyl)-4-methylthiophene

• Molecular Formula: C6H6Cl2S
• Molecular Weight: 181.08 g/mol
• IUPAC Name: 3-chloro-2-(chloromethyl)-4-methylthiophene
• InChI: InChI=1S/C6H6Cl2S/c1-4-3-9-5(2-7)6(4)8/h3H,2H2,1H3
• InChI Key: LRFOJYFEZKZELC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1Cl)CCl

Description

3-Chloro-2-(chloromethyl)-4-methylthiophene is a useful research compound. Its molecular formula is C6H6Cl2S and its molecular weight is 181.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (2.1 ml) was added dropwise to a chloroform (30 ml) solution of (3-chloro-4-methyl-2-thienyl)methanol (2.34 g), followed by stirring at room temperature for 30 minutes. The reaction solution and chloroform were added to a saturated aqueous sodium hydrogen carbonate solution and then the organic layer was separated. Furthermore, the organic layer washed with brine and, after drying over anhydrous sodium sulfate and filtration, the solvent was removed by evaporation under reduced pressure to obtain 3-chloro-2-(chloromethyl)-4-methylthiophene. Sodium cyamide (1.06 g) and water (15 ml) were added to an acetone (9 ml) solution of 3-chloro-2-(chloromethyl)-4-methylthiophene, followed by stirring at 60° C. for 1 hour. After water and ether were added to the reaction solution, the organic layer was separated. Furthermore, the organic layer washed with brine and, after drying over anhydrous sodium sulfate and filtration, the solvent was removed by evaporation under reduced pressure. The resulting crude product was purified by column chromatography (hexane:ethyl acetate=9:1) to obtain 1.33 g of (3-chloro-4-methyl-2-thienyl)acetonitrile (yellow oil).